Cas no 702687-44-3 (Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate)

• Product Name: Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate
• CAS No: 702687-44-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 2116171
• Update Time: 2025-06-08

Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate
• BFTJMPDRAYEKQT-UHFFFAOYSA-N
• Ethyl 3-(4'-bromo-3'-hydroxyphenyl)propionate
• 3-(4-Bromo-3-hydroxy-phenyl)-propionic acid ethyl ester
• Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate

• Inchi： 1S/C11H13BrO3/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3,5,7,13H,2,4,6H2,1H3
• InChI Key： BFTJMPDRAYEKQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1O)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate

Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate (CAS No. 702687-44-3): A Comprehensive Overview

Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate, identified by its CAS number 702687-44-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and hydroxyl functional groups on the aromatic ring enhances its reactivity, making it a versatile building block for medicinal chemists.

The compound's molecular structure, characterized by a propionic acid ester linked to a phenolic ring substituted with a bromine atom at the para position, contributes to its potential applications in drug development. Recent studies have highlighted the importance of such aromatic esters in designing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The hydroxyl group, in particular, plays a crucial role in hydrogen bonding interactions, which are essential for the binding affinity of many pharmacological compounds.

In the realm of synthetic chemistry, Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate serves as a precursor for more complex molecules. Its brominated aromatic ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures found in numerous drugs. Additionally, the ester moiety can be hydrolyzed to yield the corresponding carboxylic acid, expanding its utility in peptide synthesis and other biochemical applications.

Recent advancements in drug discovery have underscored the significance of polyfunctionalized aromatic compounds. Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate fits well within this category, offering a balance of reactivity and stability that is conducive to medicinal chemistry endeavors. Researchers have leveraged its structural features to develop novel scaffolds with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and antioxidant activities, demonstrating promising results in preclinical studies.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The bromine atom in Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate acts as a handle for further chemical manipulation, enabling the introduction of diverse substituents through metal-catalyzed reactions. This flexibility has been exploited to generate libraries of compounds for high-throughput screening, a cornerstone of modern drug discovery processes. Such libraries are instrumental in identifying lead candidates with optimal biological activity and minimal toxicity.

The hydroxyl group on the phenolic ring also contributes to the compound's versatility. It can participate in various chemical transformations, including etherification and glycosylation, which are critical steps in the synthesis of complex carbohydrates and glycosidic linkages found in many natural products and synthetic drugs. Furthermore, the ability to form hydrogen bonds enhances the compound's solubility and bioavailability, factors that are crucial for pharmaceutical development.

In conclusion, Ethyl 3-(4-bromo-3-hydroxyphenyl)propanoate (CAS No. 702687-44-3) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features make it an attractive intermediate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow further, solidifying its place as a cornerstone of modern medicinal chemistry.